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This technical guide provides a comprehensive overview of Propyl Cyclohexanecarboxylate,
from its fundamental properties to its synthesis and applications. Designed for researchers,
scientists, and professionals in drug development, this document delves into the historical
context of its synthesis, detailed experimental protocols, and its role as a versatile intermediate
in various fields of chemical research.

Part 1: Introduction and Physicochemical Properties

Propyl cyclohexanecarboxylate is a cycloaliphatic ester, a class of organic compounds that
has garnered significant interest due to their diverse applications. While the exact date and
discoverer of this specific ester are not prominently documented in readily available historical
records, its synthesis falls under the well-established principles of esterification developed in
the late 19th and early 20th centuries. The primary method for its preparation, the Fischer-
Speier esterification, was first described in 1895, suggesting that the synthesis of propyl
cyclohexanecarboxylate was achievable from that point forward by applying this general and
powerful reaction.

Chemical Identity and Nomenclature
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Propyl cyclohexanecarboxylate is systematically named as the propyl ester of

cyclohexanecarboxylic acid. Its identity is well-defined by its chemical formula, CAS registry

number, and various other identifiers.

Identifier Value
IUPAC Name propyl cyclohexanecarboxylate[1]
Cyclohexanecarboxylic acid, propyl ester; n-
Synonyms
propyl cyclohexanecarboxylate
CAS Number 6739-34-0[1]

Molecular Formula

C10H1802[1]

Molecular Weight 170.25 g/mol [1]
InChiKey UBEVLTHYAFYOEU-UHFFFAOY SA-N[1]
SMILES CCCOC(=0)c1cceececell]

Physicochemical Properties

The physical and chemical properties of Propyl cyclohexanecarboxylate are summarized in

the table below. These properties are crucial for its handling, purification, and application in

various chemical processes.

Property Value Source

Boiling Point 215.5 °C at 760 mmHg The Good Scents Company
Density 0.961 g/cm3 LookChem

Flash Point 78 °C (172.4 °F) The Good Scents Company

Refractive Index

1.4486 (estimate)

LookChem

LogP (o/w)

3.300 (estimate)

The Good Scents Company

Vapor Pressure

0.2 mmHg at 25 °C (estimate)

The Good Scents Company
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Spectroscopic and Chromatographic Properties

Spectroscopic data is essential for the identification and characterization of Propyl
cyclohexanecarboxylate. Below is a summary of expected spectroscopic and
chromatographic properties.

Technique Key Features

Signals for the cyclohexane protons typically

appear as a multiplet in the & 1.0-2.0 ppm

range. The propyl group exhibits signals for the
1H NMR g propy! group g

methyl and methylene protons between 6 0.8—

1.5 ppm, with the methylene group adjacent to

the ester oxygen appearing further downfield.

The carbonyl carbon of the ester group is
expected to have a chemical shift in the range of

13C NMR 0 170-180 ppm. The carbons of the cyclohexane
ring and the propyl group will appear in the

aliphatic region of the spectrum.

A strong C=0 stretching vibration is

characteristic for the ester functional group and
Infrared (IR) is typically observed around 1740 cm~*. C-O

ester vibrations are expected in the 1250-1050

cm~! region.[2]

The electron ionization (EI) mass spectrum
M S (GC-MS) shows a characteristic fragmentation pattern.
ass Spec -
P The top peak (most abundant fragment) is

observed at m/z 129.[1]

Standard non-polar: 1205.98; Semi-standard
non-polar: 1209.[1]

Kovats Retention Index

Part 2: Synthesis and Manufacturing

The synthesis of Propyl cyclohexanecarboxylate is a classic example of ester formation, a
fundamental reaction in organic chemistry.
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Historical Context and Prevailing Synthetic Methods

The synthesis of esters from carboxylic acids and alcohols has been a cornerstone of organic
synthesis since the 19th century. While earlier methods existed, the acid-catalyzed
esterification method developed by Emil Fischer and Arthur Speier in 1895 provided a general
and efficient route to a wide variety of esters. Given the ready availability of
cyclohexanecarboxylic acid and n-propanol in the early 20th century, it is highly probable that
Propyl cyclohexanecarboxylate was first synthesized using this method. More contemporary
approaches may utilize advanced catalytic systems, such as palladium-catalyzed
dehydrogenative coupling, for more specialized applications.

Primary Synthesis Route: Fischer-Speier Esterification

The most common and historically significant method for preparing Propyl
cyclohexanecarboxylate is the Fischer-Speier esterification of cyclohexanecarboxylic acid
with n-propanol, using a strong acid catalyst such as sulfuric acid or p-toluenesulfonic acid.

The Fischer esterification is a reversible, acid-catalyzed nucleophilic acyl substitution reaction.
The mechanism involves the protonation of the carbonyl oxygen of the carboxylic acid, which
enhances the electrophilicity of the carbonyl carbon. The alcohol then acts as a nucleophile,
attacking the carbonyl carbon to form a tetrahedral intermediate. Subsequent proton transfer
and elimination of a water molecule, followed by deprotonation, yields the ester.

Fischer-Speier Esterification Workflow

Acid Catalyst (e.g., H2504)

‘ Reaction Setup & Reflux }—»‘ Aqueous Workup & Neutralization ‘—»‘ Solvent Extraction ‘—»‘ Drying of Organic Phase }—»‘ Purification (Distillati }—»‘ Propyl Cy oxylate
—w

Cyclohexanecarboxylic Acid + n-Propanol ‘

Click to download full resolution via product page
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Caption: A generalized workflow for the synthesis of Propyl cyclohexanecarboxylate via
Fischer-Speier esterification.

The following protocol provides a step-by-step methodology for the synthesis of Propyl
cyclohexanecarboxylate in a laboratory setting.

Materials:

e Cyclohexanecarboxylic acid

e n-Propanol

o Concentrated sulfuric acid (H2SOa)

» Diethyl ether (or other suitable extraction solvent)

e 5% Sodium bicarbonate (NaHCO3) solution

e Saturated sodium chloride (brine) solution

e Anhydrous magnesium sulfate (MgSQa) or sodium sulfate (Na2S0Oa4)

» Round-bottom flask, reflux condenser, separatory funnel, distillation apparatus
Procedure:

e Reaction Setup: In a round-bottom flask equipped with a magnetic stirrer and a reflux
condenser, combine cyclohexanecarboxylic acid and an excess of n-propanol (typically 3-5
molar equivalents).

o Catalyst Addition: Slowly add a catalytic amount of concentrated sulfuric acid (e.g., 5% of the
moles of carboxylic acid) to the stirred reaction mixture.

o Reflux: Heat the reaction mixture to reflux and maintain the reflux for several hours (typically
2-4 hours). The progress of the reaction can be monitored by thin-layer chromatography
(TLC) or gas chromatography (GC).
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e Cooling and Quenching: After the reaction is complete, allow the mixture to cool to room
temperature. Carefully pour the cooled reaction mixture into a separatory funnel containing
cold water.

o Extraction: Extract the aqueous mixture with diethyl ether. Separate the organic layer.

» Washing: Wash the organic layer sequentially with 5% sodium bicarbonate solution (to
neutralize the acidic catalyst and any unreacted carboxylic acid) and then with brine.

» Drying: Dry the organic layer over anhydrous magnesium sulfate or sodium sulfate.
e Solvent Removal: Remove the solvent by rotary evaporation.

The crude Propyl cyclohexanecarboxylate is typically purified by vacuum distillation. The
purity of the final product can be assessed by GC, and its identity confirmed by spectroscopic
methods (*H NMR, 3C NMR, IR, and MS) as outlined in section 1.3.

Advanced Synthesis Methodologies

While Fischer esterification remains a robust and widely used method, modern organic
synthesis has seen the development of alternative approaches. For instance, palladium-
catalyzed dehydrogenative coupling reactions have been explored for the synthesis of related
esters, offering different reactivity and selectivity profiles.

Part 3: Applications in Research and Development

Propyl cyclohexanecarboxylate serves as a valuable intermediate and building block in
several areas of chemical research and development.

Intermediate in Pharmaceutical Synthesis

The cyclohexanecarboxylate moiety is present in a number of biologically active molecules.
Propyl cyclohexanecarboxylate can serve as a precursor to more complex pharmaceutical
intermediates.

Research has shown that certain cyclohexanecarboxamide derivatives exhibit anticonvulsant
properties.[3][4][5][6] Propyl cyclohexanecarboxylate can be a starting material for the
synthesis of these amides through aminolysis, where the ester is reacted with an appropriate
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amine to form the corresponding amide. This transformation provides a straightforward route to
creating libraries of potential anticonvulsant drug candidates for further biological screening.

Role in Agrochemical Development

In the field of agrochemicals, Propyl cyclohexanecarboxylate can be utilized as a building
block for the synthesis of herbicides and other crop protection agents.

The ester can be a precursor in the synthesis of certain herbicides. For example, patent
literature suggests its role in the synthesis of fenoxaprop derivatives, which are used to control
grassy weeds.[2] The synthesis would involve modification of the propyl chain or the
cyclohexane ring to introduce the necessary functional groups for herbicidal activity.

Application in Fragrance and Flavor Industry

Esters are well-known for their characteristic fruity and pleasant odors, making them valuable
components in the fragrance and flavor industry. While not as common as other esters, Propyl
cyclohexanecarboxylate and its derivatives have been explored for their olfactory properties.
Patents related to fragrance compositions sometimes include cyclohexanecarboxylate esters
as potential ingredients to achieve specific scent profiles.[7][8] However, it is noted that Propyl
cyclohexanecarboxylate itself is not widely used for fragrances or flavors.[9]

Applications of Propyl Cyclohexanecarboxylate

Propyl Cyclohexanecarboxylate

A

Pharmaceutical Synthesis Agrochemical Development Fragrance & Flavor
Pharmaceuti’c/ﬁé Agroch‘;emicals F\ﬂigrances
Cyclohexanecarboxamide Derivatives (Anticonvulsants) Herbicide Precursors (e.g., Fenoxaprop derivatives) Perfumery Compositions
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Caption: A diagram illustrating the key application areas of Propyl cyclohexanecarboxylate
as a chemical intermediate.

Part 4: Conclusion

Propyl cyclohexanecarboxylate, while a structurally simple ester, represents a versatile
chemical entity with a history rooted in the fundamental principles of organic synthesis. Its
preparation via Fischer-Speier esterification is a classic and reliable method, accessible in most
laboratory settings. Its utility as a precursor in the synthesis of pharmaceuticals, agrochemicals,
and potentially in the fragrance industry underscores its importance as a building block for
more complex molecules. This guide has provided a detailed overview of its properties,
synthesis, and applications, intended to serve as a valuable resource for scientists and
researchers in the chemical sciences.
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BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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